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Compound of Interest

Compound Name: 3-Methyilsalicylic Acid

Cat. No.: B1673986

An In-depth Technical Guide to 3-Methylsalicylic Acid: Discovery, Synthesis, and Applications

Introduction

3-Methylsalicylic acid, also known by its systematic name 2-Hydroxy-3-methylbenzoic acid or
as o-cresotic acid, is an aromatic organic compound with the chemical formula CsHsO3.[1][2] It
is a white, crystalline solid that serves as a significant intermediate in the chemical industry,
particularly in the synthesis of dyes and pharmaceuticals.[3][4] Structurally, it is a derivative of
salicylic acid with a methyl group substituted at the 3-position on the benzene ring.[5] This
guide provides a comprehensive overview of the history, physicochemical properties, synthesis,
and biological significance of 3-Methylsalicylic acid, tailored for researchers and
professionals in drug development and chemical synthesis.

While the precise date and discoverer of 3-Methylsalicylic acid are not as clearly documented
as for its parent compound, salicylic acid, its synthesis history is intrinsically linked to the
development of carboxylation reactions in the mid-19th century. The most prominent method
for its production, the Kolbe-Schmitt reaction, was developed and refined during this era,
enabling the synthesis of various hydroxybenzoic acids from phenols. This methodology
remains the cornerstone of industrial production for 3-Methylsalicylic acid.[3]

Physicochemical and Spectroscopic Data

3-Methylsalicylic acid is a white to slightly reddish crystalline solid.[5] It is soluble in polar
organic solvents like methanol and in basic water.[1][6] Its key properties are summarized
below for easy reference.
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Table 1: Physicochemical Properties of 3-Methylsalicylic

Acid

Property Value References

CAS Number 83-40-9 [1][2][6]

Molecular Formula CsHsOs3 [2][5][6]

Molecular Weight 152.15 g/mol [21[61[7]

Melting Point 163-169 °C [2][6][8]
White to pale pink/light orange

Appearance [21[5][8]
powder/crystal

Purity > 96.0% (Assay/GC) [6][8]

. Water: 1.5 g/L (20 °C);
Solubility _ [5]L6]
Methanol: Soluble 5%

pKa 2.99 (at 25 °C) [5]

Table 2: € ic Data for 3-Methvlsalicylic Acid

Spectrum Type Key Shifts | Peaks References
d (ppm): 15.81, 7.595, 7.064,

1H NMR (400 MHz, DMSO-ds) [9]
6.546, 2.112

13C NMR Spectral data available [10]

IR (nujol mull) Spectral data available 9]

340 spectra available in
Mass Spectrometry (MS) [11]
mzCloud database

WHSXTWFYRGOBGO-
InChl Key [1][6][10]
UHFFFAOYSA-N

Synthesis and Experimental Protocols
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The primary industrial synthesis of 3-Methylsalicylic acid is achieved via the Kolbe-Schmitt
reaction.[1][3] This method involves the carboxylation of o-cresol. Other synthesis strategies,
such as directed ortho-lithiation and halogen-metal exchange, have also been explored for
producing substituted salicylic acids.[12]

Kolbe-Schmitt Synthesis (Gas-Solid Phase Method)

This is the most traditional and widely used method for producing 3-Methylsalicylic acid.[3]
The process involves three main steps: the formation of sodium o-cresolate, the carboxylation
of this salt, and finally, acidification to yield the final product.

Experimental Protocol:
e Formation of Sodium o-Cresolate:

o React solid o-cresol with a stoichiometric amount of sodium hydroxide in a suitable
reactor.

o The reaction is typically carried out in the absence of a solvent. The removal of water is
critical, as its presence can negatively impact the yield of the subsequent carboxylation
step.[3]

o Carboxylation:

[¢]

The dried sodium o-cresolate powder is transferred to a high-pressure reactor (autoclave).

[¢]

The reactor is heated to a temperature of 398-448 K (125-175 °C).[3]

[e]

Pressurize the reactor with carbon dioxide (CO2) to 0.5-1.5 MPa.[3]

o

Maintain these conditions with constant agitation for 57 hours to allow the carboxylation
reaction to proceed, forming sodium 3-methylsalicylate.[3]

 Acidification and Isolation:
o After the reaction is complete, cool the reactor and release the pressure.

o Dissolve the resulting sodium 3-methylsalicylate salt in water.
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o Acidify the aqueous solution with a strong mineral acid, such as sulfuric acid or
hydrochloric acid, until the pH is acidic, leading to the precipitation of 3-Methylsalicylic
acid.

o Collect the precipitate by filtration.
o Wash the collected solid with cold water to remove any remaining salts and impurities.

o Dry the purified product. Recrystallization from a suitable solvent like dichloroethane can
be performed for higher purity.[13]

Below is a diagram illustrating the workflow for the Kolbe-Schmitt synthesis of 3-
Methylsalicylic acid.
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Figure 1: Workflow for the Kolbe-Schmitt Synthesis.
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Biological Activity and Applications

3-Methylsalicylic acid is not only a crucial chemical intermediate but also exhibits notable
biological activities. It is recognized for its fibrinolytic activity in human plasma, where it
functions by activating the body's fibrinolytic system.[5][14] Additionally, it has been described
as a long-acting salicylate derivative with antilipidemic properties, capable of lowering plasma
free fatty acids and cholesterol.[5][15]

Its primary applications stem from its role as a versatile precursor in organic synthesis.[4]

Dye Industry: It is a key intermediate in the manufacturing of various dyes, including azo and
triphenylmethane dyes.[3][4]

e Pharmaceuticals: The compound serves as a building block for more complex
pharmaceutical agents.[2] For instance, it has been used in the synthesis of
hydroxymethylmexiletine, a major metabolite of the antiarrhythmic drug mexiletine.[16]

o Agrochemicals: It is utilized in the production of various agrochemicals.[2]

o Research: In plant biology, derivatives of salicylic acid are studied for their role in inducing
systemic acquired resistance (SAR), a plant's defense mechanism against pathogens.[13]

The diagram below illustrates the relationships between 3-Methylsalicylic acid and its primary
application areas.

3-Methylsalicylic Acid

Precursor for / Intermediate in \Used in

Dye Synthesis Pharmaceuticals
(Azo, Triphenylmethane) (Drug Intermediates)

Biological Activity

Gdoeicals (Fibrinolytic, Antilipidemic)

Click to download full resolution via product page

Figure 2: Key Application Areas of 3-Methylsalicylic Acid.
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Conclusion

3-Methylsalicylic acid is a compound of significant industrial and research interest. Its history
is rooted in the foundational developments of organic synthesis, with the Kolbe-Schmitt
reaction remaining a robust and relevant method for its production. The quantitative data
presented provides a clear summary of its key characteristics for laboratory and industrial use.
With applications spanning from the creation of vibrant dyes to its role as a precursor for life-
saving pharmaceuticals, and its inherent biological activities, 3-Methylsalicylic acid will
continue to be a focal point for professionals in chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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